![molecular formula C21H27N7 B5650776 1-(6-methyl-2-phenylpyrimidin-4-yl)-N-[1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]piperidin-4-amine](/img/structure/B5650776.png)
1-(6-methyl-2-phenylpyrimidin-4-yl)-N-[1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]piperidin-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to "1-(6-methyl-2-phenylpyrimidin-4-yl)-N-[1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]piperidin-4-amine" often involves multiple steps, including condensation, nucleophilic displacement, and cyclocondensation reactions. For instance, Asghari et al. (2015) reported the synthesis of a series of pyrimidine and triazole derivatives starting with the condensation of pyrimidine with triazole, followed by nucleophilic displacement and cyclocondensation in the presence of bases like NaNH2 (Asghari et al., 2015).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by X-ray crystallography, NMR, and other spectroscopic techniques. Murugavel et al. (2016) detailed the crystal structure of a similar compound, highlighting intra-molecular hydrogen bonding and one-dimensional infinite chains formed through N—H···N hydrogen bond and C—H…π interactions, which contribute to the stability and reactivity of the molecule (Murugavel et al., 2016).
Chemical Reactions and Properties
Compounds with such complex structures participate in a variety of chemical reactions, including aminomethylation, condensation with active methylene compounds, and reactions with aromatic diazonium salts to form new heterocyclic structures. For example, Dotsenko et al. (2012) reported aminomethylation reactions involving a pyrimidine derivative to form tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides (Dotsenko et al., 2012).
properties
IUPAC Name |
1-(6-methyl-2-phenylpyrimidin-4-yl)-N-[1-(2-methyl-1,2,4-triazol-3-yl)ethyl]piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N7/c1-15-13-19(26-20(24-15)17-7-5-4-6-8-17)28-11-9-18(10-12-28)25-16(2)21-22-14-23-27(21)3/h4-8,13-14,16,18,25H,9-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDMSSUYNJGJSNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2=CC=CC=C2)N3CCC(CC3)NC(C)C4=NC=NN4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-methyl-2-phenylpyrimidin-4-yl)-N-[1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]piperidin-4-amine |
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